![molecular formula C17H16FN3O2 B6093661 N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-pyridinecarboxamide](/img/structure/B6093661.png)
N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-pyridinecarboxamide
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Overview
Description
N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-pyridinecarboxamide, commonly known as FLAP inhibitor, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FLAP inhibitor is a type of non-steroidal anti-inflammatory drug that is used to treat various inflammatory conditions such as asthma, arthritis, and psoriasis.
Mechanism of Action
FLAP inhibitor works by inhibiting the activity of 5-lipoxygenase-activating protein (FLAP), an enzyme that is involved in the production of leukotrienes, which are inflammatory mediators. By inhibiting FLAP, FLAP inhibitor reduces the production of leukotrienes, which in turn reduces inflammation.
Biochemical and Physiological Effects:
FLAP inhibitor has been shown to have several biochemical and physiological effects. It reduces the production of leukotrienes, which are inflammatory mediators, and thus reduces inflammation. FLAP inhibitor has also been shown to reduce the levels of beta-amyloid, a protein that is associated with the development of Alzheimer's disease. In addition, FLAP inhibitor has been shown to inhibit the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using FLAP inhibitor in lab experiments is that it is a well-characterized compound that has been extensively studied. This makes it easier to design experiments and interpret results. However, one of the limitations of using FLAP inhibitor in lab experiments is that it is a relatively expensive compound, which may limit its use in some experiments.
Future Directions
There are several future directions for the study of FLAP inhibitor. One direction is to investigate its potential use in the treatment of other inflammatory diseases, such as inflammatory bowel disease. Another direction is to investigate its potential use in combination with other drugs for the treatment of cancer. Finally, further studies are needed to investigate the long-term effects of FLAP inhibitor on various physiological processes.
Synthesis Methods
The synthesis of FLAP inhibitor involves several steps. The starting material for the synthesis is 3-fluorobenzaldehyde, which is reacted with ethyl acetoacetate to form 3-fluorocinnamic acid. The acid is then converted to its acid chloride form, which is reacted with N-(2-pyridyl)acetamide to form the desired product, FLAP inhibitor. The synthesis of FLAP inhibitor has been optimized to improve its yield and purity.
Scientific Research Applications
FLAP inhibitor has been extensively studied for its potential therapeutic applications. It has been shown to be effective in reducing inflammation in various animal models of inflammatory diseases. FLAP inhibitor has also been investigated for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of certain cancer cells. In addition, FLAP inhibitor has been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to reduce the levels of beta-amyloid, a protein that is associated with the development of Alzheimer's disease.
Properties
IUPAC Name |
N-[1-[(3-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16FN3O2/c18-13-5-3-4-12(8-13)10-21-11-14(9-16(21)22)20-17(23)15-6-1-2-7-19-15/h1-8,14H,9-11H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPUUBIYBGVEBIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)CC2=CC(=CC=C2)F)NC(=O)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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